Isopropyl 5-(diphenylphosphoryl)pentanoate

Specification

• CAS No.: 2088449-88-9
• Molecular Formula: C20H25O3P
• Molecular Weight: 344.4 g/mol
• IUPAC Name: propan-2-yl 5-diphenylphosphorylpentanoate
• Standard InChI: InChI=1S/C20H25O3P/c1-17(2)23-20(21)15-9-10-16-24(22,18-11-5-3-6-12-18)19-13-7-4-8-14-19/h3-8,11-14,17H,9-10,15-16H2,1-2H3
• Standard InChI Key: NUSCAFULQNHZJJ-UHFFFAOYSA-N
• SMILES: CC(C)OC(=O)CCCCP(=O)(C1=CC=CC=C1)C2=CC=CC=C2
• Canonical SMILES: CC(C)OC(=O)CCCCP(=O)(C1=CC=CC=C1)C2=CC=CC=C2

Introduction

Chemical Identity and Fundamental Properties

Basic Identification Parameters

Isopropyl 5-(diphenylphosphoryl)pentanoate is a chemical compound with several specific identifying parameters that enable precise tracking and analysis in research and quality control settings. The compound is characterized by the following fundamental identifiers:

• Chemical Abstracts Service (CAS) Number: 2088449-88-9

• Molecular Formula: C20H25O3P

• Molecular Weight: 344.4 g/mol (344.38 g/mol according to some sources)

• Synonyms: DPP isopropyl ester; 5-(diphenylphosphinyl)-pentanoic acid, 1-methylethyl ester

• Canonical SMILES: CC(C)OC(=O)CCCCP(=O)(c1ccccc1)c1ccccc1

The compound features a unique structural arrangement that combines an isopropyl group with a diphenylphosphoryl moiety within a pentanoate framework, contributing to its distinctive chemical behavior and applications in analytical chemistry.

Structural Characteristics

The chemical structure of isopropyl 5-(diphenylphosphoryl)pentanoate is defined by several key functional groups that determine its reactivity and physical properties. The compound contains:

• A pentanoate backbone (five-carbon chain with a carboxylic acid group)

• An isopropyl ester group attached to the carboxylic acid

• A diphenylphosphoryl moiety at the terminal carbon

• Two phenyl rings attached to the phosphorus atom

This specific structural configuration differentiates isopropyl 5-(diphenylphosphoryl)pentanoate from related compounds and influences its particular reactivity patterns and interactions in chemical and biological systems.

Physical and Chemical Properties

Solubility Profile

The solubility characteristics of isopropyl 5-(diphenylphosphoryl)pentanoate have been well-documented across various solvents, which is essential information for laboratory procedures and analytical method development. The detailed solubility profile is presented in the following table:

Solvent	Solubility
DMF (Dimethylformamide)	25 mg/ml
DMSO (Dimethyl sulfoxide)	25 mg/ml
Ethanol	50 mg/ml
Ethanol:PBS (pH 7.2) (1:3)	0.25 mg/ml

This solubility data indicates that the compound demonstrates good solubility in organic solvents but limited solubility in aqueous media, which is consistent with its molecular structure containing both polar and nonpolar regions.

Relationship to Latanoprost

Significance in Pharmaceutical Quality Control

The presence of isopropyl 5-(diphenylphosphoryl)pentanoate in latanoprost preparations has significant implications for pharmaceutical quality control and regulatory compliance. As pharmaceutical regulations worldwide establish strict limits on acceptable impurity levels, manufacturers must implement robust analytical methods to detect and quantify this compound in their products.

Applications in Research and Analysis

One of the primary applications of isopropyl 5-(diphenylphosphoryl)pentanoate is its use as a reference standard in analytical chemistry, particularly in pharmaceutical quality control settings. Reference standards of this compound are used to:

• Develop and validate analytical methods for impurity detection

• Calibrate instruments for quantitative analysis

• Establish system suitability in chromatographic procedures

• Confirm the identity of detected impurities in latanoprost samples

By providing a pure, well-characterized reference material, isopropyl 5-(diphenylphosphoryl)pentanoate enables analysts to ensure the accuracy and reliability of their testing procedures for latanoprost quality assessment.

Stock Solution Preparation

For research applications requiring precise concentrations, the following table provides guidance for preparing stock solutions of isopropyl 5-(diphenylphosphoryl)pentanoate at various concentrations:

Desired Concentration	Amount of Compound
	1 mg	5 mg	10 mg
1 mM	2.9036 mL	14.518 mL	29.036 mL
5 mM	0.5807 mL	2.9036 mL	5.8072 mL
10 mM	0.2904 mL	1.4518 mL	2.9036 mL

This preparation table provides researchers with standardized guidelines for achieving consistent and reproducible concentrations in laboratory settings, which is essential for reliable experimental results.